Cas no 2680544-51-6 (3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680544-51-6
• MF: C₁₂H₁₁BrF₃NO₃
• MW: 354.119853258133
• CID: 5620293
• PubChem ID: 165933115
• Update Time: 2025-10-16

3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28298938
• 2680544-51-6
• 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C12H11BrF3NO3/c1-6(7-3-2-4-8(13)5-7)9(10(18)19)17-11(20)12(14,15)16/h2-6,9H,1H3,(H,17,20)(H,18,19)
• InChI Key： HXUFKMXXFHTTRX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)C(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 352.98744g/mol
• Monoisotopic Mass: 352.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid

Introduction to 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic Acid (CAS No. 2680544-51-6)

3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680544-51-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a bromophenyl group and a trifluoroacetamido functional group, making it a valuable candidate for research and development in medicinal chemistry and drug discovery.

The molecular formula of 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid is C₁₃H₁₁BrF₃N₂O₂, and its molecular weight is approximately 349.13 g/mol. The compound's structure features a butanoic acid backbone with a bromophenyl substituent at the 3-position and a trifluoroacetamido group at the 2-position. These functional groups contribute to the compound's unique chemical and biological properties, making it an interesting subject for study.

In the realm of medicinal chemistry, 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways and interact with key proteins involved in various diseases. For instance, research has shown that this compound can inhibit the activity of certain enzymes and receptors, which are implicated in conditions such as cancer, inflammation, and neurodegenerative disorders.

The bromophenyl group in 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid is known for its ability to enhance the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. This property is particularly important in drug design, as it can enhance the efficacy of the compound when administered in vivo. Additionally, the trifluoroacetamido group provides additional stability to the molecule and can influence its pharmacokinetic properties.

In preclinical studies, 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid has demonstrated promising results in various assays. For example, it has shown potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, preliminary data suggest that this compound may have antiproliferative activity against certain cancer cell lines, making it a potential candidate for further investigation in oncology.

The synthesis of 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of bromobenzene with an appropriate amine derivative followed by esterification and hydrolysis steps to form the final carboxylic acid product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for research purposes.

In addition to its potential therapeutic applications, 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid has also been studied for its use as a tool compound in chemical biology. Its unique structure allows researchers to probe specific biological processes and gain insights into molecular mechanisms that are relevant to disease pathogenesis. For instance, this compound can be used to investigate protein-protein interactions or to study the effects of brominated compounds on cellular signaling pathways.

The safety profile of 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and any potential side effects that may arise from prolonged exposure.

In conclusion, 3-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680544-51-6) is a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds significant potential for contributing to advancements in drug discovery and therapeutic interventions.